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Compound of Interest

Compound Name: VY-3-135

Cat. No.: B7715557 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for VY-3-135, an ACSS2 inhibitor, based on available safety data.

VY-3-135 is a potent and specific inhibitor of acetyl-CoA synthetase 2 (ACSS2) with an IC50 of

44 nM.[1][2][3][4][5] It is a solid, white to light yellow powder.[4][6] While a valuable tool in

cancer research, particularly in relation to breast cancer, it is crucial to handle and dispose of

this compound with care due to its potential hazards.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of VY-3-135 is provided in the table

below. Understanding these properties is essential for safe handling and storage.
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Property Value

Molecular Formula C26H27N3O3

Molecular Weight 429.52 g/mol [1][6]

CAS Number 1824637-41-3[2][3][6]

Appearance Solid powder[6]

Solubility Soluble in DMSO (10 mM)[1][2]

Storage (Solid)
-20°C for the long term (months to years) or 0-

4°C for the short term (days to weeks).[6]

Storage (In Solvent) -80°C for up to 6 months.[2]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), VY-3-135 presents the following hazards:

Harmful if swallowed.[7]

Very toxic to aquatic life with long-lasting effects.[7]

To mitigate these risks, the following precautionary measures should be strictly followed:

Wash skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Avoid release to the environment.[7]

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell and rinse your

mouth.[7]

Collect any spillage.[7]
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The primary guideline for the disposal of VY-3-135 is to dispose of the contents and container

to an approved waste disposal plant.[7] While specific experimental protocols for the

inactivation of VY-3-135 are not readily available, the following step-by-step procedure, based

on general laboratory safety principles and the provided SDS, should be followed.

Experimental Protocol for Disposal of VY-3-135 Waste

Segregation of Waste:

All solid waste contaminated with VY-3-135 (e.g., weighing paper, gloves, pipette tips)

should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid waste containing VY-3-135 (e.g., unused solutions, cell culture media) should be

collected in a separate, clearly labeled, and sealed hazardous waste container for liquids.

Do not mix with other chemical waste streams unless compatibility has been confirmed.

Containment and Cleanup of Spills:

In case of a spill, absorb solutions with a finely-powdered liquid-binding material such as

diatomite or universal binders.[7]

Decontaminate surfaces and equipment by scrubbing with alcohol.[7]

Collect all contaminated materials in a sealed container for hazardous waste disposal.[7]

Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical ("VY-
3-135"), and the associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Hazardous to

the Aquatic Environment").

Store waste containers in a designated, secure area away from incompatible materials,

direct sunlight, and sources of ignition, following the storage temperature guidelines for the

compound.[7]

Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Ensure that the disposal is conducted in accordance with all applicable local, state, and

federal regulations.[8]

Logical Workflow for VY-3-135 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of VY-3-135.
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Caption: Logical workflow for the proper disposal of VY-3-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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